Cas no 1806883-45-3 (Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate
• CAS No: 1806883-45-3
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4886790
• Update Time: 2025-11-01

Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)4-2-3(11)5(6(9)10)7(13)12-4/h2,6H,1H3,(H,12,13)
• InChI Key： VZZZABIPFOFQRE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate (CAS No. 1806883-45-3)

Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate (CAS No. 1806883-45-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a hydroxyl group and a carboxylate ester, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate for its potential role in developing next-generation therapeutics. The presence of the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemical databases.

The compound's CAS No. 1806883-45-3 is often queried in scientific literature and patent databases, reflecting its growing relevance. Its applications extend to catalysis and material science, where its electron-withdrawing properties are leveraged to modify reaction pathways. A common question among chemists is how to optimize the synthesis of this compound to improve yield and purity—a challenge addressed in recent green chemistry studies.

From an industrial perspective, Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate is explored for its role in sustainable agrochemicals. The difluoromethyl group is known to enhance the efficacy of pesticides while reducing environmental persistence, aligning with the global push for eco-friendly solutions. This aligns with trending searches on biodegradable agrochemicals and low-toxicity crop protection.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound. Researchers often inquire about its spectral data and chromatographic behavior, highlighting the need for accessible reference materials. The compound's stability under various conditions is another hot topic, especially in pharmaceutical formulation discussions.

In summary, Methyl 3-(difluoromethyl)-2-hydroxy-4-iodopyridine-6-carboxylate (CAS No. 1806883-45-3) represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from drug development to green agrochemicals—make it a subject of ongoing innovation. As interest in fluorine chemistry and sustainable synthesis grows, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.